Cas no 101849-78-9 ((3AR,4R,5R,6aS)-4-((3S,5S,E)-5-Methyl-3-((tetrahydro-2H-pyran-2-yl)oxy)non-1-en-1-yl)-5-((tetrahydro-2H-pyran-2-yl)oxy)hexahydro-2H-cyclopentabfuran-2-one)

• Product Name: (3AR,4R,5R,6aS)-4-((3S,5S,E)-5-Methyl-3-((tetrahydro-2H-pyran-2-yl)oxy)non-1-en-1-yl)-5-((tetrahydro-2H-pyran-2-yl)oxy)hexahydro-2H-cyclopentabfuran-2-one
• CAS No: 101849-78-9
• MF: C₂₇H₄₄O₆
• MW: 464.634669303894
• CID: 831092
• PubChem ID: 71463687
• Update Time: 2024-11-04

(3AR,4R,5R,6aS)-4-((3S,5S,E)-5-Methyl-3-((tetrahydro-2H-pyran-2-yl)oxy)non-1-en-1-yl)-5-((tetrahydro-2H-pyran-2-yl)oxy)hexahydro-2H-cyclopentabfuran-2-one Chemical and Physical Properties

Names and Identifiers

• (3aR,4R,5R,6aS)-4-((3S,5S,E)-5-Methyl-3-((tetrahydro-2H-pyran-2-yl)oxy)non-1-en-1-yl)-5-((tetrahydro-2H-pyran-2-yl)oxy)hexahydro-2H-cyclopenta[b]furan-2-one
• (3AR,4R,5R,6aS)-4-((3S,5S,E)-5-Methyl-3-((tetrahydro-2H-pyran-2-yl)oxy)non-1-en-1-yl)-5-((tetrahydro-2H-pyran-2-yl)oxy)...
• 2H-1-Benzopyran-6-carbonitrile, 4-[(4-chlorophenyl)(1H-imidazol-2-ylmethyl)amino]-3,4-dihydro-3-hydroxy-2,2-dimethyl-,
• 2H-Cyclopenta[b]furan-2-one,hexahydro-4-[(1E,3S,5S)-5-methyl-3-[(tetrahydro-2H-pyran-2-yl)oxy]-1-nonen-1-yl]-5-[(tetrahydro-2H-pyran-2-yl)oxy]-, (3aR,4R,5R,6aS)-
• (3AR,4R,5R,6aS)-4-((3S,5S,E)-5-Methyl-3-((tetrahydro-2H-pyran-2-yl)oxy)non-1-en-1-yl)-5-((tetr
• (3AR,4R,5R,6aS)-4-((3S,5S,E)-5-Methyl-3-((tetrahydro-2H-pyran-2-yl)oxy)non-1-en-1-yl)-5-((tetrahy
• 2H-Cyclopenta[b]furan-2-one, hexahydro-4-[5-Methyl-3-[(tetrahydro-2H-pyran-2-yl)oxy]-1-nonenyl]-5-[(t etrahydro-2H-pyran-2-yl)oxy]-, [3aR-[3aa,4a(1E,3S*,5S*),5b,6aa]]-
• CID 71463687
• 101849-78-9
• (3AR,4R,5R,6AS)-4-((3S,5S,E)-5-methyl-3-((tetrahydro-2H-pyran-2-yl)oxy)non-1-en-1-yl)-5-((tetrahydro-2H-pyran-2-yl)oxy)hexahydro-2H- cyclopenta[b]furan-2-one
• 2H-Cyclopenta[b]furan-2-one,hexahydro-4-[(1E,3S,5S)-5-Methyl-3-[(tetrahydro-2H-pyran-2-yl)oxy]-1-non
• J-501136
• (3aR,4R,5R,6aS)-4-[(E,3S,5S)-5-methyl-3-(oxan-2-yloxy)non-1-enyl]-5-(oxan-2-yloxy)-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one
• (3AR,4R,5R,6aS)-4-((3S,5S,E)-5-Methyl-3-((tetrahydro-2H-pyran-2-yl)oxy)non-1-en-1-yl)-5-((tetrahydro-2H-pyran-2-yl)oxy)hexahydro-2H-cyclopentabfuran-2-one

• MDL： MFCD23115482
• Inchi： 1S/C27H44O6/c1-3-4-9-19(2)16-20(31-26-10-5-7-14-29-26)12-13-21-22-17-25(28)32-24(22)18-23(21)33-27-11-6-8-15-30-27/h12-13,19-24,26-27H,3-11,14-18H2,1-2H3/b13-12+/t19-,20+,21+,22+,23+,24-,26?,27?/m0/s1
• InChI Key： SPXMZDMVHVZZPR-MMEIQNLQSA-N
• SMILES： O1C(C[C@H]2[C@@H]1C[C@H]([C@@H]2/C=C/[C@H](C[C@@H](C)CCCC)OC1CCCCO1)OC1CCCCO1)=O

Computed Properties

• Exact Mass: 464.31392
• Monoisotopic Mass: 464.31378912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 63.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes